Cas no 1353971-61-5 (2-Amino-N-(1-benzyl-pyrrolidin-3-yl)-N-methyl-acetamide)

• Product Name: 2-Amino-N-(1-benzyl-pyrrolidin-3-yl)-N-methyl-acetamide
• CAS No: 1353971-61-5
• MF: C₁₄H₂₁N₃O
• MW: 247.336043119431
• CID: 2161741
• Update Time: 2025-05-23

2-Amino-N-(1-benzyl-pyrrolidin-3-yl)-N-methyl-acetamide Chemical and Physical Properties

Names and Identifiers

• 2-Amino-n-(1-benzyl-pyrrolidin-3-yl)-n-methyl-acetamide
• 2-Amino-N-(1-benzylpyrrolidin-3-yl)-N-methylacetamide
• (S)-2-Amino-N-(1-benzylpyrrolidin-3-yl)-N-methylacetamide
• (R)-2-Amino-N-(1-benzylpyrrolidin-3-yl)-N-methylacetamide
• AM93725
• 2-Amino-N-(1-benzyl-pyrrolidin-3-yl)-N-methyl-acetamide

• Inchi： 1S/C14H21N3O/c1-16(14(18)9-15)13-7-8-17(11-13)10-12-5-3-2-4-6-12/h2-6,13H,7-11,15H2,1H3
• InChI Key： XVLIVSKTCGLTFP-UHFFFAOYSA-N
• SMILES： O=C(CN)N(C)C1CN(CC2C=CC=CC=2)CC1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 276
• Topological Polar Surface Area: 49.6

Additional information on 2-Amino-N-(1-benzyl-pyrrolidin-3-yl)-N-methyl-acetamide

Comprehensive Overview of 2-Amino-N-(1-benzyl-pyrrolidin-3-yl)-N-methyl-acetamide (CAS No. 1353971-61-5)

2-Amino-N-(1-benzyl-pyrrolidin-3-yl)-N-methyl-acetamide (CAS No. 1353971-61-5) is a specialized organic compound gaining attention in pharmaceutical and biochemical research due to its unique structural properties. This compound, often abbreviated for convenience, belongs to the class of N-methylated acetamide derivatives, which are pivotal in drug discovery and development. Researchers are particularly interested in its potential applications as a building block for bioactive molecules, given its pyrrolidine backbone and benzyl substituent, which are common motifs in neurologically active compounds.

The molecular structure of 2-Amino-N-(1-benzyl-pyrrolidin-3-yl)-N-methyl-acetamide features a secondary amine linked to a methyl-acetamide group, enhancing its versatility in synthetic chemistry. Its CAS No. 1353971-61-5 serves as a unique identifier in regulatory and commercial databases, ensuring precise tracking in supply chains. Recent studies highlight its role in optimizing ligand-receptor interactions, making it a candidate for targeting G-protein-coupled receptors (GPCRs)—a hot topic in precision medicine and AI-driven drug design.

In the context of trending scientific inquiries, questions like "What are the applications of pyrrolidine derivatives in CNS drugs?" or "How does N-methylation affect acetamide bioactivity?" align closely with this compound’s profile. These queries reflect growing interest in structure-activity relationships (SAR) and fragment-based drug discovery, where 1353971-61-5 could play a role. Notably, its benzyl-pyrrolidine moiety is frequently explored in blood-brain barrier (BBB) penetration studies, a critical factor for neurodegenerative disease therapeutics.

From a synthetic perspective, 2-Amino-N-(1-benzyl-pyrrolidin-3-yl)-N-methyl-acetamide is synthesized via reductive amination or amide coupling protocols, with yields optimized through modern flow chemistry techniques. Its stability under physiological pH conditions makes it suitable for in vitro assays, while its logP value suggests moderate lipophilicity—a desirable trait for drug candidates. Analytical characterization typically involves HPLC-MS and NMR spectroscopy, ensuring purity for research applications.

Emerging discussions in green chemistry also spotlight this compound, as researchers seek solvent-free synthesis routes to reduce environmental impact. Additionally, its potential as a chiral auxiliary in asymmetric synthesis aligns with the demand for enantioselective catalysts. These angles address frequently searched terms like "sustainable synthesis of acetamides" and "chiral pyrrolidines in catalysis," enhancing the article’s SEO relevance.

In conclusion, 2-Amino-N-(1-benzyl-pyrrolidin-3-yl)-N-methyl-acetamide (CAS No. 1353971-61-5) represents a multifaceted tool for medicinal chemists, bridging gaps between structural complexity and therapeutic potential. Its integration into high-throughput screening libraries and computational modeling pipelines underscores its value in modern drug development, resonating with both academic and industrial audiences.